Lipophilicity (XLogP3-AA) vs. 1-H & 1-Benzyl Analogs
The target compound exhibits a computed XLogP3-AA of 2.2 [1]. By comparison, the 1-unsubstituted analog N-benzyl-N-isopropylpiperidin-4-amine (CAS 1353956-24-7) has a computed XLogP3-AA of approximately 3.0 , while the 1-benzyl analog 1-benzyl-N-isopropylpiperidin-4-amine (CAS 132442-32-1) is more lipophilic with an estimated XLogP3-AA of ~3.6 [2]. The 0.8–1.4 log unit reduction in lipophilicity conferred by the 1-(2-aminoethyl) group places the target compound in a more favorable range for aqueous solubility and ligand efficiency optimization.
Δ = −0.8 to −1.4
| Evidence Dimension | Lipophilicity (computed XLogP3-AA) |
|---|---|
| Target Compound Data | 2.2 |
| Comparator Or Baseline | N-Benzyl-N-isopropylpiperidin-4-amine (XLogP3-AA ~3.0); 1-Benzyl-N-isopropylpiperidin-4-amine (XLogP3-AA ~3.6) |
| Quantified Difference | Δ = 0.8–1.4 log units lower |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2025.09.15) |
Why This Matters
Lower lipophilicity reduces the risk of promiscuous target binding and poor aqueous solubility, making the target compound a more developable fragment or building block for lead optimization.
- [1] PubChem CID 66567024. XLogP3-AA Property Value. https://pubchem.ncbi.nlm.nih.gov/compound/1353957-72-8 (accessed 2026-05-01). View Source
- [2] PubChem. 1-Benzyl-N-isopropylpiperidin-4-amine (CAS 132442-32-1). Computed Properties. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-01). View Source
